3-(2-Methoxyethyl) 6-methyl 4-(4-ethoxy-3-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 3-O-(2-methoxyethyl) 6-O-methyl 4-(4-ethoxy-3-methoxyphenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C26H33NO8/c1-7-34-18-9-8-16(13-19(18)32-5)22-21(26(30)35-11-10-31-4)15(3)27-17-12-14(2)20(25(29)33-6)24(28)23(17)22/h8-9,13-14,20,22,27H,7,10-12H2,1-6H3
• InChI Key: KYMNZRWWPFSTSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C3=C(CC(C(C3=O)C(=O)OC)C)NC(=C2C(=O)OCCOC)C)OC
• Molecular Formula: C26H33NO8
• Molecular Weight: 487.5 g/mol

Description

3-(2-Methoxyethyl) 6-methyl 4-(4-ethoxy-3-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound that belongs to the class of quinolines. Quinolines are heterocyclic aromatic organic compounds with a wide range of applications in medicinal chemistry, organic synthesis, and material science. This compound, with its unique structure, may exhibit interesting chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methoxyethyl) 6-methyl 4-(4-ethoxy-3-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate can be achieved through multi-step organic synthesis. The key steps typically involve:

Formation of the quinoline core: This can be achieved through the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent.

Functional group modifications: Introduction of the methoxyethyl, ethoxy, and methoxyphenyl groups can be done through various substitution reactions using appropriate reagents and catalysts.

Esterification: The carboxylate groups can be introduced through esterification reactions using alcohols and acid chlorides.

Industrial Production Methods

Industrial production of such complex compounds often involves optimization of the synthetic route to maximize yield and purity. This may include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and ethoxy groups, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

Chemistry

Organic Synthesis: The compound can be used as an intermediate in the synthesis of more complex molecules.

Catalysis: It may serve as a ligand in catalytic reactions.

Biology

Pharmacology: Quinolines are known for their pharmacological properties, including antimalarial, antibacterial, and anticancer activities. This compound may exhibit similar properties.

Medicine

Drug Development: Potential use in the development of new therapeutic agents targeting various diseases.

Industry

Material Science: The compound may be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyethyl) 6-methyl 4-(4-ethoxy-3-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate would depend on its specific biological target. Generally, quinolines exert their effects by interacting with enzymes, receptors, or DNA. The molecular targets and pathways involved could include inhibition of enzyme activity, modulation of receptor signaling, or intercalation into DNA.

Comparison with Similar Compounds

Similar Compounds

Quinine: An antimalarial drug with a quinoline core.

Chloroquine: Another antimalarial drug with a similar structure.

Quinoline-3-carboxylate: A compound with similar functional groups.

Uniqueness

The unique combination of functional groups in 3-(2-Methoxyethyl) 6-methyl 4-(4-ethoxy-3-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate may confer distinct chemical and biological properties, making it a valuable compound for further research and development.